Cas no 1804149-91-4 (Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate)
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate
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- Inchi: 1S/C15H17NO4/c1-3-20-15(18)14-11(7-8-13(17)19-2)5-4-6-12(14)9-10-16/h4-6H,3,7-9H2,1-2H3
- InChI Key: ZVXIMWRYBIKFHQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(CC#N)=CC=CC=1CCC(=O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 385
- XLogP3: 1.9
- Topological Polar Surface Area: 76.4
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002904-250mg |
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate |
1804149-91-4 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015002904-500mg |
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate |
1804149-91-4 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015002904-1g |
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate |
1804149-91-4 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804149-91-4): A Comprehensive Overview
Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate, identified by its CAS number 1804149-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyano group and an ester functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The< strong>Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate molecule exhibits a complex structure that includes a benzoic acid backbone substituted with an ethyl ester at the 2-position and a cyanomethyl group at the 6-position. Additionally, the presence of a 3-methoxy-3-oxopropyl side chain further enhances its structural complexity and potential for biological interactions. This intricate molecular architecture suggests that the compound may interact with multiple biological targets, making it a promising candidate for further investigation in various therapeutic areas.
In recent years, there has been growing interest in benzoate derivatives due to their potential pharmacological effects. Studies have demonstrated that these compounds can exhibit anti-inflammatory, antimicrobial, and antioxidant properties. The< strong>cyano group in Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. These characteristics make it an attractive molecule for drug design and optimization.
One of the most compelling aspects of Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate is its potential application in the development of novel therapeutic agents. Recent research has highlighted the importance of benzoate derivatives in addressing various diseases, including neurological disorders, cancer, and chronic inflammatory conditions. The< strong>Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate molecule's ability to modulate multiple biological pathways suggests that it could serve as a lead compound for the development of multifunctional drugs.
The synthesis of Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group and the ester functionality necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological activities.
In addition to its synthetic significance, Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate has attracted attention for its potential role in chemical biology research. The compound's unique structural features make it a useful tool for studying enzyme mechanisms and receptor interactions. By investigating how this molecule interacts with biological targets, researchers can gain insights into fundamental cellular processes and develop new strategies for therapeutic intervention.
The< strong>Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate molecule's pharmacological profile is still being elucidated, but preliminary studies suggest that it may have significant therapeutic potential. For instance, its ability to inhibit certain enzymes could make it useful in treating metabolic disorders or inflammatory diseases. Furthermore, its antioxidant properties may contribute to its effectiveness in combating oxidative stress-related conditions.
As research continues to uncover the diverse applications of benzoate derivatives, Ethyl 2-(cyanomethyl)-6-(3-methoxy-3-oxopropyl)benzoate is poised to play a crucial role in drug discovery and development. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. By leveraging cutting-edge synthetic techniques and exploring its pharmacological potential, scientists can unlock new opportunities for improving human health.
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